Cas no 121808-62-6 (Pidotimod)

Pidotimod is an immunomodulatory compound that selectively enhances cellular immune response while dampening inflammatory reactions. Its unique mechanism of action enables it to modulate the immune system's activity, thereby exerting therapeutic effects in conditions associated with immune dysregulation, such as respiratory tract infections and autoimmune diseases.

Pidotimod structure

Product Name:Pidotimod

CAS No:121808-62-6

MF:C₉H₁₂N₂O₄S

MW:244.267580986023

MDL:MFCD00867583

CID:63575

PubChem ID:253661767

Update Time:2025-09-02

Pidotimod Chemical and Physical Properties

Names and Identifiers

- Pidotimod
- (4R)-3-[(2S)-5-Oxopyrrolidine-2-carbonyl]-1,3-thiazolidine-4-carboxylic acid
- Adimod
- (4S)-3-(5-Oxo-L-prolyl)thiazolidine-4-carboxylic acid
- 3-Pyroglutamoylthiazolidine-4-carboxylic acid
- (4R)-3-[(2S)-5-ketopyrrolidine-2-carbonyl]thiazolidine-4-carboxylic acid
- (4R)-3-[(2S)-5-oxopyrrolidin-2-yl]carbonyl-1,3-thiazolidine-4-carboxylic acid
- 3-L-pyroglutaMyl-L-thiazolidine-4-carboxylic acid
- (R)-3-((S)-5-Oxopyrrolidine-2-carbonyl)thiazolidine-4-carboxylic acid
- (R)-3-((S)-2-oxopyrrolidine-5-carbonyl)thiazolidine-4-carboxylic acid
- (R)-3-[[(S)-5-Oxo-2-pyrrolidinyl]carbonyl]-1,3-thiazolidine-4-carboxylic Acid
- (4R)-3-(5-Oxo-L-prolyl)-1,3-thiazolidine-4-carboxylic acid
- (R)-3-[(S)-(5-Oxo-2-pyrrolidinyl) carbonyl]-thiazolidine-4-carboxylic acid
- 3-L-Pyroglutamyl-L-thiaziolidine-4carboxylic acid
- (4R)-3-[[(2S)-5-Oxo-2-pyrrolidinyl]carbonyl]-4-Thiazolidinecarboxylic acid
- Axil
- Onaka
- PoliMod
- PidotiMod API
- Pidotimod W S
- PGT
- Pidotomod
- PGT/1A
- Pidotimod [INN]
- Pidotimodum [INN-Latin]
- Pidotimod (INN)
- (R-(R*,S*))-3-((5-Oxo-2-pyrrolidinyl)carbonyl)-4-thiazolidinecarboxylic acid
- (R)-3-((S)-(5-Oxo-2-pyrrolidinyl)carbonyl)-thiazolidin-4-carbonsaeure [German]
- 785363R681
- C9H12N2O4S
- (R)-3-((
- MLS001216453
- Tox21_111865
- AC-3493
- Pigitil
- NC00082
- Pilimod (TN)
- KS-5229
- Pidotimodum
- MLS001423953
- 4-Thiazolidinecarboxylic acid, 3-[[(2S)-5-oxo-2-pyrrolidinyl]carbonyl]-, (4R)-
- HMS2231M03
- Thymodolic acid
- MLS001032108
- HMS3715H06
- Pidotimod, >=98% (HPLC)
- J-502193
- AB00639966_11
- BCP05222
- SMR000466390
- (4R)-3-{[(2S)-5-oxopyrrolidin-2-yl]carbonyl}-1,3-thiazolidine-4-carboxylic acid
- D07261
- (R)-3-((S)-(5-Oxo-2-pyrrolidinyl)carbonyl)-thiazolidin-4-carbonsaeure
- MLS000759528
- s3106
- Q3902720
- HMS2051C04
- (4R)-3-[oxo-[(2S)-5-oxo-2-pyrrolidinyl]methyl]-4-thiazolidinecarboxylic acid
- Pidotimod - Bio-X
- (4R)-3-[(2S)-5-oxopyrrolidine-2-carbonyl]thiazolidine-4-carboxylic acid;Pidotimod
- CAS-121808-62-6
- Pharmakon1600-01502322
- Pilimod
- NCGC00160516-03
- AM90280
- (R)-3-((S)-5-Oxoprolyl)-4-thiazolidinecarboxylic acid
- CHEMBL1488165
- (4R)-3-{[(2S)-5-OXOTETRAHYDRO-1H-PYRROL-2-YL]CARBONYL}-1,3-THIAZOLANE-4-CARBOXYLIC ACID
- AB00639966-08
- Timodolic acid
- SCHEMBL138407
- AB00639966_10
- 4-Thiazolidinecarboxylic acid, 3-((5-oxo-2-pyrrolidinyl)carbonyl)-, (R-(R*,S*))-
- NSC 759841
- A804790
- NS00069185
- CCRIS 7271
- PIDOTIMOD [MI]
- P2147
- BP164260
- NCGC00160516-01
- DB11364
- CCG-100832
- UNII-785363R681
- DTXSID0046199
- NSC759841
- HY-B0944
- CHEBI:94618
- DTXCID8026199
- PIDOTIMOD [MART.]
- PIDOTIMOD [WHO-DD]
- MFCD00867583
- 121808-62-6
- NSC-759841
- SW197462-2
- AKOS015896354
- BRN 6636310
- (4R)-3-((2S)-5-oxopyrrolidine-2-carbonyl)-1,3-thiazolidine-4-carboxylic acid
- Pidotimodum (INN-Latin)
- BRD-K44442813-001-11-1
- PIDOTIMOD (MART.)
- BRD-K44442813-001-12-9
- L03AX05
- 3-((5-Oxo-2-pyrrolidinyl)carbonyl)-4-thiazolidinecarboxylic acid
- Pgt-1A
- MDL： MFCD00867583
- Inchi： 1S/C9H12N2O4S/c12-7-2-1-5(10-7)8(13)11-4-16-3-6(11)9(14)15/h5-6H,1-4H2,(H,10,12)(H,14,15)/t5-,6-/m0/s1
- InChI Key： UUTKICFRNVKFRG-WDSKDSINSA-N
- SMILES： S1CN(C([C@@H]2CCC(N2)=O)=O)[C@H](C(=O)O)C1
- BRN： 6636310

Computed Properties

Exact Mass: 244.05200
Monoisotopic Mass: 244.052
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 346
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 112
XLogP3: -0.7

Experimental Properties

Color/Form: Powder
Density: 1.53
Melting Point: 194-198 ºC (dec.)
Boiling Point: 663 °C at 760 mmHg
Flash Point: 354.8 °C
PSA: 112.01000
LogP: -0.48220
pka: 3.03(at 25℃)
Merck: 7419
Specific Rotation: -150° (c=2 in 5NHCl)
Optical Activity: [α]/D -135 to -155°, c = 1 in 6 M HCl

Pidotimod Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Hazardous Material transportation number：NONH for all modes of transport
RTECS：XJ5426675
Toxicity：LD50 in mice and rats (mg/kg): >4000 i.v.; >4000 i.m.; >8000 i.p.; >8000 orally (Coppi)
Storage Condition：Powder -20°C 3 years 4°C 2 years In solvent -80°C 6 months -20°C 1 month

Pidotimod Customs Data

HS CODE：2934999090
Customs Data：

China Customs Code:
2934999090

Overview:

2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to

Summary:

2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Pidotimod Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
DC Chemicals	DCAPI1426-1 g	Pidotimod	121808-62-6	>99%	1g	$100.0	2022-02-28
TRC	P437650-50mg	Pidotimod	121808-62-6		50mg	$ 57.00	2023-09-06
TRC	P437650-250mg	Pidotimod	121808-62-6		250mg	$91.00	2023-05-17
TRC	P437650-500mg	Pidotimod	121808-62-6		500mg	$108.00	2023-05-17
TRC	P437650-1g	Pidotimod	121808-62-6		1g	$ 126.00	2023-09-06
TRC	P437650-5g	Pidotimod	121808-62-6		5g	$538.00	2023-05-17
TRC	P437650-10g	Pidotimod	121808-62-6		10g	$651.00	2023-05-17
YUN NAN XI LI SHENG WU JI SHU GU FEN Co., Ltd.	BBP80209-5mg	Pidotimod	121808-62-6	98.0%	5mg	¥180	2021-05-07
MedChemExpress	HY-B0944-10mM*1mLinDMSO	Pidotimod	121808-62-6	99.94%	10mM*1mLinDMSO	￥550	2022-05-18
MedChemExpress	HY-B0944-100mg	Pidotimod	121808-62-6	99.94%	100mg	￥500	2024-04-20

Pidotimod Production Method

Pidotimod Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:121808-62-6)Pidotimod

Order Number:sfd21798

Stock Status:in Stock

Quantity:200kg

Purity:99.9%

Pricing Information Last Updated:Friday, 19 July 2024 14:39

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:121808-62-6)匹多替莫

Order Number:LE5740529;LE12937;LE836

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:45

Price ($):discuss personally

Email:18501500038@163.com

Pidotimod Spectrogram

1H NMR

300 MHz

DMSO

13C NMR

LC-MS

Pidotimod Related Literature

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2. Colonization and immunoregulation of Lactobacillus plantarum BF_15, a novel probiotic strain from the feces of breast-fed infants

Na Zhang,Chen Li,Zhihua Niu,Hongyan Kang,Miaoshu Wang,Bo Zhang,Hongtao Tian Food Funct. 2020 11 3156

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